Cas no 1214359-21-3 (4',2-Difluoro-4-iodobiphenyl)

• Product Name: 4',2-Difluoro-4-iodobiphenyl
• CAS No: 1214359-21-3
• MF: C₁₂H₇F₂I
• MW: 316.085262537003
• CID: 4998381
• Update Time: 2025-07-26

4',2-Difluoro-4-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4',2-difluoro-4-iodobiphenyl
• 4',2-Difluoro-4-iodobiphenyl

• Inchi： 1S/C12H7F2I/c13-9-3-1-8(2-4-9)11-6-5-10(15)7-12(11)14/h1-7H
• InChI Key： RPKYILCEOLGJIH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 4',2-Difluoro-4-iodobiphenyl

Introduction to 4',2-Difluoro-4-iodobiphenyl (CAS No. 1214359-21-3)

4',2-Difluoro-4-iodobiphenyl, identified by its Chemical Abstracts Service (CAS) number 1214359-21-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This biphenyl derivative features both fluoro and iodine substituents, which confer unique electronic and steric properties, making it a valuable building block for the synthesis of complex molecules.

The structure of 4',2-Difluoro-4-iodobiphenyl consists of two benzene rings connected at the 1,4 positions, with fluorine atoms at the 2 and 5 positions and an iodine atom at the 4 position of one ring. This arrangement introduces electron-withdrawing effects from the fluorine atoms and a strong electrophilic center at the iodine substituent, which are highly useful in various chemical transformations. The presence of these halogen atoms enhances the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems found in many biologically active molecules.

In recent years, 4',2-Difluoro-4-iodobiphenyl has been extensively studied for its potential applications in pharmaceutical development. The fluoro substituents are particularly noteworthy, as they are known to improve metabolic stability, binding affinity, and lipophilicity in drug candidates. For instance, fluorinated aromatic compounds have been shown to enhance the bioavailability of small-molecule drugs by modulating their pharmacokinetic profiles. The iodine atom, on the other hand, serves as an excellent handle for further functionalization via palladium-catalyzed reactions, enabling the construction of diverse molecular architectures.

One of the most compelling aspects of 4',2-Difluoro-4-iodobiphenyl is its utility in the synthesis of advanced materials, particularly organic semiconductors and optoelectronic devices. The biphenyl core is a well-established motif in conjugated polymers and small-molecule emitters used in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The introduction of fluorine and iodine substituents fine-tunes the electronic properties of these materials, influencing charge transport and light emission characteristics. Researchers have leveraged this compound to develop novel polymers with improved charge mobility and thermal stability, which are critical for next-generation electronic devices.

Recent studies have also explored the role of 4',2-Difluoro-4-iodobiphenyl in medicinal chemistry beyond its use as a synthetic intermediate. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, given the importance of biphenyl scaffolds in this class of drugs. The combination of fluoro and iodine groups provides a unique balance of electronic effects that can be tailored to target specific enzymatic activities. Preliminary computational studies suggest that modifications to the substitution pattern can significantly alter binding affinity to protein targets, offering a pathway to design more potent and selective inhibitors.

The versatility of 4',2-Difluoro-4-iodobiphenyl extends to its application in fluorescent probes and imaging agents. The biphenyl core is a common component in fluorescent dyes due to its ability to form stable π-conjugated systems. By incorporating fluorine and iodine atoms, researchers can fine-tune the absorption and emission wavelengths of these probes, making them suitable for various biological imaging applications. For instance, fluorescent analogs of this compound have been used to track biological processes in cells and living organisms, providing valuable insights into dynamic cellular events.

In conclusion, 4',2-Difluoro-4-iodobiphenyl (CAS No. 1214359-21-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving advancements across multiple scientific disciplines.